Cas no 79786-00-8 (Casuarictin)

Casuarictin structure
Casuarictin structure
Product Name:Casuarictin
CAS No:79786-00-8
MF:C41H28O26
MW:936.645434379578
CID:563324
PubChem ID:73644
Update Time:2024-10-27

Casuarictin Chemical and Physical Properties

Names and Identifiers

    • b-D-Glucopyranose, cyclic2,3:4,6-bis[(1S)-4,4',5,5',6,6'-hexahydroxy[1,1'-biphenyl]-2,2'-dicarboxylate]1-(3,4,5-trihydroxybenzoate)
    • casuarictin
    • b-D-Glucopyranose, cyclic2,3:4,6-bis[(1S)-4,4',5,5',6,6'-hexahydroxy[1,1'-biphenyl]-2,2'-dicarboxylate]1-(3,4,5-trihydroxyben
    • Dibenzo[g,i]dibenzo[6′,7′:8′,9′][1,4]dioxecino[2′,3′:4,5]pyrano[3,2-b][1,5]dioxacycloundecin, β-D-glucopyranose deriv. (ZCI)
    • β-D-Glucopyranose, cyclic 2,3:4,6-bis(4,4′,5,5′,6,6′-hexahydroxy[1,1′-biphenyl]-2,2′-dicarboxylate) 1-(3,4,5-trihydroxybenzoate), [2(S),4(S)]- (ZCI)
    • 1(β)-O-Galloylpedunculagin
    • α-Glucosidase inhibitor CB-3
    • CHEBI:3461
    • DTXSID401000730
    • Sanguiin H 11
    • 1(beta)-O-Galloylpedunculagin
    • CHEMBL446979
    • (6aR,7S,8aR,21aR,21bS)-1,2,3,13,14,15,16,17,18,25,26,27-dodecahydroxy-5,11,20,23-tetraoxo-5,6a,7,8a,9,11,20,21a,21b,23-decahydrodibenzo[g,i]dibenzo[6',7':8',9'][1,4]dioxecino[2',3':4,5]pyrano[3,2-b][1,5]dioxacycloundecin-7-yl 3,4,5-trihydroxybenzoate
    • PD179049
    • .beta.-D-Glucopyranose, cyclic 2,3:4,6-bis[(1S)-4,4',5,5',6,6'-hexahydroxy[1,1'-biphenyl]-2,2'-dicarboxylate] 1-(3,4,5-trihydroxybenzoate)
    • [(1R,2S,19R,20S,22R)-7,8,9,12,13,14,28,29,30,33,34,35-dodecahydroxy-4,17,25,38-tetraoxo-3,18,21,24,39-pentaoxaheptacyclo[20.17.0.02,19.05,10.011,16.026,31.032,37]nonatriaconta-5,7,9,11,13,15,26,28,30,32,34,36-dodecaen-20-yl] 3,4,5-trihydroxybenzoate
    • BDBM50250990
    • beta-D-Glucopyranose, cyclic 2,3:4,6-bis(4,4',5,5',6,6'-hexahydroxy(1,1'-biphenyl)-2,2'-dicarboxylate) 1-(3,4,5-trihydroxybenzoate), (2(S),4(S))-
    • 79786-00-8
    • 1(.beta.)-O-Galloylpedunculagin
    • 96292-46-5
    • Casuarictin
    • Inchi: 1S/C41H28O26/c42-13-1-8(2-14(43)24(13)48)36(57)67-41-35-34(65-39(60)11-5-17(46)27(51)31(55)22(11)23-12(40(61)66-35)6-18(47)28(52)32(23)56)33-19(63-41)7-62-37(58)9-3-15(44)25(49)29(53)20(9)21-10(38(59)64-33)4-16(45)26(50)30(21)54/h1-6,19,33-35,41-56H,7H2
    • InChI Key: SWRFKGRMQVLMKA-UHFFFAOYSA-N
    • SMILES: O=C1C2C(=C(C(=C(C=2)O)O)O)C2C(=CC(=C(C=2O)O)O)C(=O)OC2C(OC(C3C2OC(=O)C2C(=C(C(=C(C=2)O)O)O)C2C(=CC(=C(C=2O)O)O)C(=O)O3)OC(C2C=C(O)C(O)=C(O)C=2)=O)CO1

Computed Properties

  • Exact Mass: 936.08688099g/mol
  • Monoisotopic Mass: 936.08688099g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 15
  • Hydrogen Bond Acceptor Count: 26
  • Heavy Atom Count: 67
  • Rotatable Bond Count: 3
  • Complexity: 1860
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 444Ų

Casuarictin Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
1PlusChem
1P00GNAL-1mg
casuarictin
79786-00-8 98%
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$964.00 2024-04-21

Casuarictin Production Method

Production Method 1

Reaction Conditions
1.1 Catalysts: Cupric chloride Solvents: Methanol ;  1.5 h, rt
1.2 Solvents: Methanol ;  30 min, rt
1.3 Reagents: Hydrochloric acid Solvents: Diethyl ether ,  Water ;  rt
2.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Acetone ;  3 h, rt
Reference
Non-enzymatic Oxidation of a Pentagalloylglucose Analogue into Members of the Ellagitannin Family
Ashibe, Seiya; et al, Angewandte Chemie, 2017, 56(48), 15402-15406

Production Method 2

Reaction Conditions
1.1 Reagents: Morpholine Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: Dichloromethane ;  10 min, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ;  rt
2.1 Catalysts: Cupric chloride Solvents: Methanol ;  1.5 h, rt
2.2 Solvents: Methanol ;  30 min, rt
2.3 Reagents: Hydrochloric acid Solvents: Diethyl ether ,  Water ;  rt
3.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Acetone ;  3 h, rt
Reference
Non-enzymatic Oxidation of a Pentagalloylglucose Analogue into Members of the Ellagitannin Family
Ashibe, Seiya; et al, Angewandte Chemie, 2017, 56(48), 15402-15406

Production Method 3

Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Acetone ;  3 h, rt
Reference
Non-enzymatic Oxidation of a Pentagalloylglucose Analogue into Members of the Ellagitannin Family
Ashibe, Seiya; et al, Angewandte Chemie, 2017, 56(48), 15402-15406

Production Method 4

Reaction Conditions
1.1 Reagents: Acetic acid Solvents: Water ;  30 min, 80 °C
Reference
Two new hydrolyzable tannins, carpinerins A and B, from galls of Carpinus tschonoskii
Ono, Takako; et al, Heterocycles, 2009, 78(8), 1993-2001

Production Method 5

Reaction Conditions
1.1 Solvents: Dichloromethane ;  11 h, 60 °C; 60 °C → rt
1.2 Solvents: Methanol ;  rt
2.1 Reagents: Morpholine Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: Dichloromethane ;  10 min, rt
2.2 Reagents: Hydrochloric acid Solvents: Water ;  rt
3.1 Catalysts: Cupric chloride Solvents: Methanol ;  1.5 h, rt
3.2 Solvents: Methanol ;  30 min, rt
3.3 Reagents: Hydrochloric acid Solvents: Diethyl ether ,  Water ;  rt
4.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Acetone ;  3 h, rt
Reference
Non-enzymatic Oxidation of a Pentagalloylglucose Analogue into Members of the Ellagitannin Family
Ashibe, Seiya; et al, Angewandte Chemie, 2017, 56(48), 15402-15406

Casuarictin Raw materials

Casuarictin Preparation Products

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